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Compound of Interest

Compound Name:
1,2-O-Dilinoleoyl-3-O-Beta-D-

Galactopyranosylracglycerol

Cat. No.: B12431202 Get Quote

CAS Number: 111187-15-6

An Overview for Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol, a significant galactolipid with potential applications in various

scientific fields. This document collates available data on its physicochemical properties,

biological relevance, and methodologies for its study, aimed at facilitating further research and

development.

Chemical and Physical Properties
1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol is a glycolipid consisting of a

glycerol backbone esterified with two linoleic acid molecules at the sn-1 and sn-2 positions, and

a β-D-galactopyranosyl moiety attached at the sn-3 position. Its amphiphilic nature, with a

hydrophilic galactose head and hydrophobic fatty acid tails, is central to its biological functions.

[1][2]

Table 1: Physicochemical Properties of 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol
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Property Value Source

CAS Number 111187-15-6 [3]

Molecular Formula C45H78O10 [2][3]

Molecular Weight 779.09 g/mol [4]

Physical Description Powder [3]

Purity >98% (by HPLC) [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Pyridine, Methanol, Ethanol.

[3][5]

Storage Conditions

Powder: -20°C for up to 3

years. In solvent: -80°C for 6

months.

[6]

While specific spectral data for this exact compound is not readily available in public

databases, a certificate of analysis for a commercial sample confirms that the NMR data is

"consistent with structure".[3][7] For related galactolipids, Fourier-transform infrared (FTIR)

spectroscopy is a valuable tool for identifying key functional groups.

Table 2: Expected Characteristic FTIR Absorption Bands for Galactolipids

Wavenumber (cm⁻¹) Functional Group

3000-3500 O-H stretching (from galactose hydroxyl groups)

2850-3000 C-H stretching (from fatty acid chains)

~1740 C=O stretching (from ester linkages)

1000-1200 C-O stretching (from ether and ester linkages)

Biological Significance and Potential Applications
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1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol is a naturally occurring

compound found in the flowers of Magnolia denudata and other plants like Sparganium

stoloniferum.[4] As a monogalactosyldiacylglycerol (MGDG), it is a fundamental component of

chloroplast membranes in plants, playing a crucial role in photosynthesis.[1][2]

The unique structure of this galactolipid has garnered interest for various applications:

Drug Delivery: Its amphiphilic properties make it a candidate for the formation of liposomes

and other nanoparticles for targeted drug delivery. The galactose moiety can potentially be

recognized by specific lectin receptors on cell surfaces, offering a mechanism for cell-specific

targeting.[1][2]

Anti-inflammatory and Cytotoxic Potential: While specific studies on this compound are

limited, related galactolipids have demonstrated significant anti-inflammatory and cytotoxic

activities.[8][9] This suggests that 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol may also possess these properties, warranting further

investigation.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological evaluation of 1,2-O-
Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol are not extensively published.

However, established methods for similar galactolipids can be adapted.

Isolation and Purification
A general protocol for the extraction and purification of galactolipids from plant material

involves the following steps:

Workflow for Galactolipid Isolation and Purification
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Plant Material (e.g., Magnolia denudata flowers)

Solvent Extraction
(e.g., Chloroform:Methanol)

Crude Lipid Extract

Thin-Layer Chromatography (TLC)
(Silica gel, Chloroform:Methanol:Water)

High-Performance Liquid Chromatography (HPLC)
(Reversed-phase column)

Pure 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol

Protected Glycerol Derivative

Glycosylation

Activated Galactose Donor

Protected Galactosylglycerol Deprotection Galactosylglycerol Acylation with Linoleic Acid 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol
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Seed cells in a 96-well plate

Incubate for 24h

Treat with varying concentrations of the compound

Incubate for 48h

Add MTT reagent

Incubate for 2-4h

Add solubilization solution (e.g., DMSO)

Measure absorbance at ~570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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